Cas no 2193066-81-6 (4-{1,2-diazaspiro2.5oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-{1,2-diazaspiro2.5oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2193066-81-6
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5959948
• PubChem ID: 165605765
• Update Time: 2025-06-14

4-{1,2-diazaspiro2.5oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-{1,2-diazaspiro2.5oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione
• EN300-1693456
• 4-{1,2-diazaspiro[2.5]oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione
• 2193066-81-6

• Inchi： 1S/C10H17N3O2S/c14-16(15)7-5-13(6-8-16)9-3-1-2-4-10(9)11-12-10/h9H,1-8H2
• InChI Key： HWLZMHGBXKQHOR-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)C1CCCCC21N=N2)(=O)=O

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-{1,2-diazaspiro2.5oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione

Comprehensive Overview of 4-{1,2-diazaspiro[2.5]oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione (CAS No. 2193066-81-6)

The compound 4-{1,2-diazaspiro[2.5]oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione (CAS No. 2193066-81-6) is a novel heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Its spirocyclic and diazaspiro core, combined with a thiomorpholine-dione moiety, offers versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold or protease modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for spirocyclic compounds like 2193066-81-6 has surged, driven by their ability to mimic bioactive conformations and enhance binding affinity. The compound’s 1lambda6-thiomorpholine-1,1-dione group introduces sulfur-based polarity, which is critical for improving solubility and metabolic stability—a key focus in modern medicinal chemistry optimization. This aligns with frequent search queries such as "spirocyclic drug candidates 2024" or "sulfur-containing bioactive molecules", reflecting industry priorities.

Synthetic routes to 4-{1,2-diazaspiro[2.5]oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione often involve multicomponent reactions or catalyzed cyclizations, topics heavily searched in academic databases. Its CAS No. 2193066-81-6 is frequently cross-referenced in patents exploring fragment-based drug design, underscoring its relevance in high-throughput screening libraries. Notably, the compound’s diazaspiro[2.5]octane segment is structurally analogous to motifs found in neuroactive compounds, sparking interest in CNS drug development.

From an SEO perspective, this compound intersects with trending topics like "AI-driven molecular docking" and "green synthesis of heterocycles". Computational studies suggest that the thiomorpholine-dione group may engage in hydrogen bonding with biological targets, a feature often queried as "H-bond donors in drug design". Additionally, its logP and TPSA values (frequently searched parameters) indicate balanced lipophilicity for membrane permeability, making it a candidate for oral drug formulations.

Ongoing research explores derivatization strategies for CAS 2193066-81-6, particularly at the diazaspiro nitrogen positions, to fine-tune selectivity—a hot topic in precision medicine forums. Its patent landscape reveals applications in inflammatory disease targets, resonating with searches like "new anti-inflammatory scaffolds". Analytical characterization via LC-MS and NMR (common techniques queried) confirms high purity batches for biological testing.

In conclusion, 4-{1,2-diazaspiro[2.5]oct-1-en-4-yl}-1lambda6-thiomorpholine-1,1-dione represents a promising chemotype bridging structural novelty and therapeutic potential. Its integration into combinatorial chemistry libraries and alignment with drug-likeness trends (e.g., Ro5 compliance) ensure sustained scientific interest, while its CAS registration (2193066-81-6) facilitates accurate literature tracking across disciplines.